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Compound of Interest

Compound Name: SAR107375E Impurity 14-d8

Cat. No.: B15622608

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a plausible synthetic pathway for SAR107375E Impurity 14-d8, a

deuterated analog of a potential impurity of the dual thrombin and factor Xa inhibitor,

SAR107375E. This document provides a comprehensive overview of the synthetic route,

including detailed experimental protocols and data presentation, to support research and drug

development activities.

Introduction to SAR107375E and Its Impurities
SAR107375E, chemically named 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-(2-

oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyl]amide, is a

potent anticoagulant. As with any pharmaceutical compound, the identification and synthesis of

its impurities are critical for safety assessment and quality control. Impurity 14 is a potential

process-related impurity or degradation product of SAR107375E. The "-d8" designation in

"Impurity 14-d8" strongly suggests the presence of eight deuterium atoms, most likely located

on the piperazine ring, a common site for deuteration in molecules containing this moiety. The

molecular formula of SAR107375E Impurity 14-d8 is C24H22D8ClN5O6S2, indicating the
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addition of one oxygen atom compared to the parent compound. This suggests that Impurity 14

is likely an N-oxide derivative of SAR107375E.

Proposed Structure of SAR107375E Impurity 14
Based on the molecular formula and common degradation pathways of molecules containing a

piperazine ring, SAR107375E Impurity 14 is proposed to be the N-oxide of the N-

methylpiperazine moiety. The oxidation is most likely to occur at the more sterically accessible

and electron-rich tertiary amine (N-4).

Synthetic Pathway of SAR107375E Impurity 14-d8
The synthesis of SAR107375E Impurity 14-d8 can be envisioned as a two-stage process:

Synthesis of the deuterated intermediate: Preparation of N-methyl-d3-piperazine-d8.

Coupling and Oxidation: Incorporation of the deuterated piperazine into the SAR107375E

backbone, followed by N-oxidation.

A more direct approach involves the synthesis of SAR107375-d8 followed by a final oxidation

step to yield Impurity 14-d8. This is the pathway detailed below.

Overall Synthesis Workflow
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Stage 1: Synthesis of Deuterated Precursor

Stage 2: Amide Coupling

Stage 3: N-Oxidation

Intermediate_A
((S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)-3-((4-methyl-d8-piperazin-1-yl)amino)-3-oxopropanoic acid)

Deuterated_SAR107375_Precursor
(SAR107375-d8)

SAR107375E_Impurity_14-d8

N-methylpiperazine-d8 (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)acetic acid

5-chlorothiophene-2-carbonyl chloride

m-CPBA

Click to download full resolution via product page

Caption: Proposed synthesis workflow for SAR107375E Impurity 14-d8.

Experimental Protocols
Stage 1: Synthesis of (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)-3-((4-methyl-

d8-piperazin-1-yl)amino)-3-oxopropanoic acid (Intermediate A)

Materials: (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)acetic acid, N-

methylpiperazine-d8, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC),

1-Hydroxybenzotriazole (HOBt), Diisopropylethylamine (DIPEA), Dichloromethane (DCM).

Procedure:

To a solution of (S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)acetic acid (1.0

eq) in DCM, add EDC (1.2 eq), HOBt (1.1 eq), and DIPEA (2.5 eq).
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Stir the mixture at room temperature for 30 minutes.

Add N-methylpiperazine-d8 (1.1 eq) to the reaction mixture.

Continue stirring at room temperature for 12-16 hours.

Monitor the reaction by TLC or LC-MS.

Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield Intermediate A.

Stage 2: Synthesis of 5-chloro-N-((S)-2-(2-methyl-3-(2-oxopyrrolidin-1-yl)phenylsulfonamido)-3-

(4-methyl-d8-piperazin-1-yl)-3-oxopropyl)thiophene-2-carboxamide (Deuterated SAR107375

Precursor - B)

Materials: Intermediate A, 5-chlorothiophene-2-carbonyl chloride, Triethylamine (TEA),

Dichloromethane (DCM).

Procedure:

Dissolve Intermediate A (1.0 eq) in DCM and cool to 0 °C.

Add TEA (2.0 eq) to the solution.

Slowly add a solution of 5-chlorothiophene-2-carbonyl chloride (1.1 eq) in DCM.

Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction by TLC or LC-MS.

Upon completion, wash the reaction mixture with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
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Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane

gradient) to obtain the deuterated SAR107375 precursor (B).

Stage 3: Synthesis of SAR107375E Impurity 14-d8 (C)

Materials: Deuterated SAR107375 Precursor (B), meta-Chloroperoxybenzoic acid (m-

CPBA), Dichloromethane (DCM).

Procedure:

Dissolve the deuterated SAR107375 precursor (B) (1.0 eq) in DCM and cool to 0 °C.

Add a solution of m-CPBA (1.1 eq) in DCM dropwise.

Stir the reaction mixture at 0 °C for 1-2 hours.

Monitor the reaction by TLC or LC-MS for the formation of the N-oxide.

Upon completion, quench the reaction with a saturated solution of sodium thiosulfate.

Separate the organic layer, wash with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

Purify the crude product by preparative HPLC to yield SAR107375E Impurity 14-d8 (C).

Data Presentation
Table 1: Key Intermediates and Final Product Information

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15622608/docs?utm_src=pdf-body#synthesis-pathway-of-sar107375e-impurity-14-d8-an-in-depth-technical-guide
https://www.benchchem.com/product/b15622608/docs?utm_src=pdf-body#synthesis-pathway-of-sar107375e-impurity-14-d8-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Formula
Molecular Weight (
g/mol )

Deuterium
Incorporation

N-methylpiperazine-

d8
C5H4D8N2 108.21 >98%

Deuterated

SAR107375 Precursor

(B)

C24H22D8ClN5O5S2 590.17 >98%

SAR107375E Impurity

14-d8 (C)
C24H22D8ClN5O6S2 606.17 >98%

Logical Relationships in Synthesis
The synthesis follows a logical progression of building the complex molecule from key

fragments.

Key Fragments
- Deuterated Piperazine

- Sulfonamide Core
- Thiophene Carboxylic Acid

Assembly of Deuterated
SAR107375 Backbone

Coupling Reactions Post-coupling
N-Oxidation

Oxidation Final Product
Impurity 14-d8

Click to download full resolution via product page

Caption: Logical flow of the synthesis strategy.

Conclusion
This technical guide provides a detailed, albeit proposed, synthetic pathway for SAR107375E
Impurity 14-d8. The synthesis leverages common organic chemistry reactions, including

amide coupling and N-oxidation. The provided experimental protocols and data tables offer a

solid foundation for researchers and drug development professionals to synthesize this specific

deuterated impurity for use as a reference standard in analytical studies. The synthesis of such

standards is paramount for the accurate quantification of impurities in the final drug product,

ensuring its safety and efficacy.
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To cite this document: BenchChem. [Synthesis Pathway of SAR107375E Impurity 14-d8: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622608/docs#synthesis-pathway-of-sar107375e-
impurity-14-d8-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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